2-(2,5-dimethoxyphenyl)-4-phenyl-5-(2-thienyl)-1H-imidazole

• IUPAC Name: 2-(2,5-dimethoxyphenyl)-4-phenyl-5-thiophen-2-yl-1H-imidazole
• InChI: InChI=1S/C21H18N2O2S/c1-24-15-10-11-17(25-2)16(13-15)21-22-19(14-7-4-3-5-8-14)20(23-21)18-9-6-12-26-18/h3-13H,1-2H3,(H,22,23)
• InChI Key: KZLAYQYSWCZRDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NC(=C(N2)C3=CC=CS3)C4=CC=CC=C4
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazole derivatives, similar to "2-(2,5-dimethoxyphenyl)-4-phenyl-5-(2-thienyl)-1H-imidazole," typically involves condensation reactions that combine different phenyl and thiophene moieties with an imidazole ring. Techniques such as microwave-assisted synthesis have been employed to enhance the efficiency of these reactions, providing a pathway for the formation of these complex molecules under controlled conditions (Saberi et al., 2009).

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by the orientation of phenyl and thiophene rings relative to the imidazole core. X-ray diffraction studies have revealed that these rings are inclined at specific dihedral angles to the imidazole ring, contributing to the overall planarity or non-planarity of the molecule. This structural arrangement is critical for understanding the molecule's interaction with light and other substances (Akkurt et al., 2013).

Chemical Reactions and Properties

Imidazole derivatives undergo various chemical reactions, including electrophilic substitution and hydrogen bonding. These reactions are influenced by the molecule's electronic structure and the presence of functional groups, such as methoxy and thiophene, which can engage in interactions with other molecules. The ability to form dimers through hydrogen bonds or π-π interactions significantly affects the compound's chemical behavior and stability (Vlasova et al., 2010).

Physical Properties Analysis

The physical properties of imidazole derivatives, including melting points, solubility, and crystalline structure, are determined by their molecular composition and structural configuration. These properties are crucial for the compound's application in material science, where stability under different conditions is required. The crystallographic data provide insights into the molecule's arrangement in solid form, which is essential for its incorporation into larger molecular assemblies (Sharma et al., 2017).

Chemical Properties Analysis

The chemical properties of "this compound" and similar compounds are characterized by their reactivity towards various chemical agents and conditions. These properties are a function of the electronic distribution within the molecule and the presence of substituents that can participate in chemical reactions. Understanding these properties is essential for predicting the compound's behavior in synthetic and natural environments, facilitating its application in chemical synthesis and drug development (Huang et al., 2001).

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. It could potentially be explored for use in various fields such as medicinal chemistry, materials science, or chemical biology, depending on its properties and reactivity.